Cas no 25244-91-1 (3-Butyrylphenothiazine)

• Product Name: 3-Butyrylphenothiazine
• CAS No: 25244-91-1
• MF: C₁₆H₁₅NOS
• MW: 269.361402750015
• CID: 291317
• PubChem ID: 91352
• Update Time: 2025-04-19

3-Butyrylphenothiazine Chemical and Physical Properties

Names and Identifiers

• 1-(10H-Phenothiazin-2-yl)butan-1-one
• EINECS 246-755-1
• AKOS030255160
• SCHEMBL11378850
• DTXSID40179901
• 25244-91-1
• NS00027840
• 3-Butyrylphenothiazine

• Inchi： 1S/C16H15NOS/c1-2-5-14(18)11-8-9-16-13(10-11)17-12-6-3-4-7-15(12)19-16/h3-4,6-10,17H,2,5H2,1H3
• InChI Key： NUWCYIDJOKYQFA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC2C=C(C=CC1=2)C(CCC)=O

Computed Properties

• Exact Mass: 269.08755
• Monoisotopic Mass: 269.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.191
• Boiling Point: 470.8°Cat760mmHg
• Flash Point: 238.5°C
• Refractive Index: 1.625
• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines